Cas no 1353947-99-5 ([1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-isopropyl-amine)

• Product Name: [1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-isopropyl-amine
• CAS No: 1353947-99-5
• MF: C₁₇H₂₉N₃
• MW: 275.432264089584
• CID: 2160126
• Update Time: 2025-10-28

[1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-isopropyl-amine Chemical and Physical Properties

Names and Identifiers

• [1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-isopropyl-amine
• 1-(2-Aminoethyl)-N-benzyl-N-isopropylpiperidin-3-amine
• (R)-1-(2-Aminoethyl)-N-benzyl-N-isopropylpiperidin-3-amine
• (S)-1-(2-Aminoethyl)-N-benzyl-N-isopropylpiperidin-3-amine
• AM92375
• [1-(2-aminoethyl)piperidin-3-yl]benzylisopropylamine

• Inchi： 1S/C17H29N3/c1-15(2)20(13-16-7-4-3-5-8-16)17-9-6-11-19(14-17)12-10-18/h3-5,7-8,15,17H,6,9-14,18H2,1-2H3
• InChI Key： PDZUPCVZVJKDPZ-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)(C(C)C)C1CN(CCN)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 261
• Topological Polar Surface Area: 32.5

Additional information on [1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-isopropyl-amine

Recent Advances in the Study of [1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-isopropyl-amine (CAS: 1353947-99-5)

In recent years, the compound [1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-isopropyl-amine (CAS: 1353947-99-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of [1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-isopropyl-amine has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation to achieve higher efficiency. The compound's structural elucidation has been confirmed through NMR spectroscopy and mass spectrometry, ensuring its chemical identity and purity for further pharmacological evaluations.

Pharmacological studies have revealed that [1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-isopropyl-amine exhibits potent activity as a modulator of specific neurotransmitter systems. In vitro assays demonstrated its high affinity for serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric disorders such as depression and schizophrenia. Additionally, the compound has shown neuroprotective effects in animal models of neurodegenerative diseases, highlighting its therapeutic versatility.

Recent preclinical trials have further explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. These studies indicate that [1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-isopropyl-amine has favorable bioavailability and a relatively long half-life, making it a suitable candidate for further clinical development. However, challenges such as potential off-target effects and metabolic stability remain to be addressed in future research.

In conclusion, [1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-isopropyl-amine (CAS: 1353947-99-5) represents a promising candidate for the development of novel therapeutics in the chemical biology and pharmaceutical fields. Ongoing research aims to optimize its pharmacological properties and explore its potential in treating a wide range of neurological and psychiatric disorders. The compound's unique structural and functional characteristics position it as a valuable subject for future investigations.